Cas no 1513648-01-5 (3-(1,3-thiazol-5-yl)butanoic acid)

• Product Name: 3-(1,3-thiazol-5-yl)butanoic acid
• CAS No: 1513648-01-5
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• CID: 6266038
• PubChem ID: 82598397
• Update Time: 2025-06-29

3-(1,3-thiazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-thiazol-5-yl)butanoic acid
• 1513648-01-5
• EN300-1765703

• Inchi： 1S/C7H9NO2S/c1-5(2-7(9)10)6-3-8-4-11-6/h3-5H,2H2,1H3,(H,9,10)
• InChI Key： CPVCUUQUVAIFIZ-UHFFFAOYSA-N
• SMILES： S1C=NC=C1C(C)CC(=O)O

Computed Properties

• Exact Mass: 171.03539970g/mol
• Monoisotopic Mass: 171.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on 3-(1,3-thiazol-5-yl)butanoic acid

3-(1,3-Thiazol-5-yl)Butanoic Acid (CAS No. 1513648-01-5): A Comprehensive Overview

3-(1,3-Thiazol-5-yl)butanoic acid (CAS No. 1513648-01-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole and carboxylic acid functionalities, exhibits a range of biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent advancements in the study of 3-(1,3-thiazol-5-yl)butanoic acid.

Chemical Structure and Properties

3-(1,3-Thiazol-5-yl)butanoic acid is a small molecule with the molecular formula C₈H₉NOS. It features a thiazole ring, which is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom. The carboxylic acid group attached to the butyl chain imparts acidic properties to the molecule. The presence of these functional groups endows 3-(1,3-thiazol-5-yl)butanoic acid with unique chemical reactivity and biological activity.

The thiazole ring is known for its stability and ability to form strong hydrogen bonds, which can influence the compound's solubility and binding affinity to various biological targets. The carboxylic acid group, on the other hand, can participate in hydrogen bonding and ionic interactions, making it a valuable functional group in drug design.

Synthesis Methods

The synthesis of 3-(1,3-thiazol-5-yl)butanoic acid has been explored through various routes, each with its own advantages and limitations. One common method involves the reaction of 2-bromobutyric acid with 5-aminothiazole in the presence of a coupling reagent such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide). This approach yields high purity and yield of the desired product.

An alternative synthetic route involves the condensation of 2-bromobutyric acid with thiourea followed by cyclization to form the thiazole ring. This method is particularly useful for large-scale production due to its simplicity and cost-effectiveness.

Biological Properties

3-(1,3-Thiazol-5-yl)butanoic acid has been studied for its potential therapeutic applications in various biological systems. One of the key areas of interest is its anti-inflammatory properties. Recent studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-(1,3-thiazol-5-yl)butanoic acid has also been investigated for its antimicrobial properties. Research has demonstrated that it exhibits potent activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This broad-spectrum activity suggests potential applications in developing new antibiotics to combat drug-resistant infections.

Clinical Applications and Research Advances

The potential clinical applications of 3-(1,3-thiazol-5-yl)butanoic acid are currently being explored through preclinical studies and early-stage clinical trials. One notable area of research is its use as an anti-inflammatory agent in chronic inflammatory conditions. Preclinical studies have shown promising results in reducing inflammation and improving disease outcomes in animal models.

In parallel, efforts are underway to optimize the pharmacokinetic properties of 3-(1,3-thiazol-5-yl)butanoic acid. Researchers are investigating prodrug strategies to enhance its bioavailability and reduce potential side effects. These efforts aim to develop more effective formulations for clinical use.

Conclusion

3-(1,3-Thiazol-5-yl)butanoic acid (CAS No. 1513648-01-5) is a promising compound with a diverse range of biological activities and potential therapeutic applications. Its unique chemical structure, characterized by a thiazole ring and carboxylic acid group, confers valuable properties that make it an attractive target for medicinal chemistry research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical benefits. As research progresses, it is likely that this compound will play an increasingly important role in the development of novel therapeutics for various diseases.